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Compound of Interest

Compound Name:
2-(3-Fluoro-5-

methylphenyl)butanoic acid

Cat. No.: B13296115

Get Quote

Core Identity & Synthesis Strategy for High-Purity Applications

Executive Summary & Chemical Identity
2-(3-Fluoro-5-methylphenyl)butanoic acid is a specialized fluorinated arylalkanoic acid

derivative, structurally homologous to the "profen" class of non-steroidal anti-inflammatory

drugs (NSAIDs) and serving as a critical scaffold in the development of GPR40 agonists and

metabolic modulators.

Due to its specific substitution pattern (meta-fluoro, meta-methyl), this compound is frequently

classified as a Custom Synthesis / Research Chemical in commercial catalogs rather than a

commodity chemical. Researchers must often synthesize it de novo from established

precursors.
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Parameter Detail

Chemical Name 2-(3-Fluoro-5-methylphenyl)butanoic acid

Target CAS Not widely indexed (See Precursor CAS below)

Core Precursor CAS
518070-22-9 (3-Fluoro-5-methylphenylacetic

acid)

Molecular Formula C₁₁H₁₃FO₂

Molecular Weight 196.22 g/mol

SMILES CCC(C1=CC(C)=CC(F)=C1)C(=O)O

Predicted pKa ~4.4 (Carboxylic acid)

Predicted LogP ~2.8 – 3.1

Synthetic Pathways & Methodology
For research applications requiring >98% purity, the most robust synthetic route involves the

-alkylation of the phenylacetic acid precursor. This method offers higher regioselectivity
compared to Friedel-Crafts acylation/reduction sequences.

Pathway Visualization (DOT)
The following diagram outlines the two primary routes: Route A (Direct Alkylation) and Route B

(Nitrile Hydrolysis).
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Figure 1: Strategic synthesis pathways. Route A (Blue) is preferred for laboratory-scale

synthesis due to fewer steps and cleaner impurity profiles.

Detailed Experimental Protocol (Route A)
Objective: Synthesis of 2-(3-Fluoro-5-methylphenyl)butanoic acid via

-alkylation. Scale: 10 mmol basis.

Reagents & Equipment[1][2]
Starting Material: 3-Fluoro-5-methylphenylacetic acid (CAS 518070-22-9).[1][2][3]

Base: Lithium Diisopropylamide (LDA), 2.0 M in THF/Heptane.

Alkylating Agent: Ethyl Iodide (EtI) or Ethyl Bromide.

Solvent: Anhydrous Tetrahydrofuran (THF).

Atmosphere: Argon or Nitrogen (strictly anhydrous).

Step-by-Step Procedure
Dianion Formation:
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Charge a flame-dried 100 mL Schlenk flask with anhydrous THF (30 mL) and cool to

-78°C (dry ice/acetone bath).

Add LDA (22 mmol, 2.2 eq) dropwise.

Dissolve 3-Fluoro-5-methylphenylacetic acid (1.68 g, 10 mmol) in THF (10 mL) and add

slowly to the LDA solution.

Mechanism:[4] The first equivalent removes the carboxylic proton; the second removes the

-proton, generating a reactive enediolate dianion.

Stir at -78°C for 45 minutes to ensure complete deprotonation.

Alkylation:

Add Ethyl Iodide (1.71 g, 11 mmol, 1.1 eq) dropwise via syringe.

Allow the reaction to warm naturally to 0°C over 2 hours.

Observation: The solution may change color (often yellow to pale orange) indicating

alkylation.

Quenching & Workup:

Quench the reaction with saturated aqueous Ammonium Chloride (

).

Acidify the aqueous layer to pH ~2 with 1N HCl.

Extract with Ethyl Acetate (3 x 30 mL).

Wash combined organics with Brine, dry over

, and concentrate in vacuo.

Purification:

The crude product is typically a viscous oil or low-melting solid.
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Purify via Flash Column Chromatography (SiO2; Hexanes:Ethyl Acetate 80:20 + 1% Acetic

Acid) or Recrystallization from Hexanes/Ether if solid.

Analytical Characterization (QC Criteria)
To validate the identity of the synthesized compound, the following spectral signatures must be

confirmed.

Technique Expected Signature Diagnostic Value

¹H NMR (400 MHz, CDCl₃)

0.90 (t, 3H, -CH₂CH₃)

1.80-2.10 (m, 2H, -CH₂CH₃)

2.35 (s, 3H, Ar-CH₃)

3.45 (t, 1H, Ar-CH-COOH)

6.70-7.00 (m, 3H, Ar-H)

Confirms the ethyl chain

incorporation and integrity of

the trisubstituted aromatic ring.

¹³C NMR

Carbonyl peak at ~180 ppm;

Triplet methyl at ~12 ppm;

Methylene at ~26 ppm;

Methine at ~50 ppm.

Verifies the carbon skeleton.

¹⁹F NMR
Single peak around -113 ppm

(relative to CFCl₃).

Confirms presence of Fluorine;

shift varies slightly by solvent.

HRMS (ESI-) [M-H]⁻ calculated: 195.0827. Definitive mass confirmation.

Applications in Drug Discovery
This molecule serves as a versatile "Warhead" or "Linker" in medicinal chemistry:

GPR40 (FFAR1) Agonists: The phenylpropanoic/butanoic acid motif is a pharmacophore for

Free Fatty Acid Receptor 1, a target for Type 2 Diabetes treatment. The fluorine atom

improves metabolic stability by blocking oxidative metabolism at the phenyl ring.

COX Inhibition: Analogous to Ibuprofen and Flurbiprofen, the
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-methyl/ethyl substitution is critical for cyclooxygenase binding. The 3-fluoro-5-methyl pattern
modulates lipophilicity and potency.

Bioisostere Studies: Used to replace non-fluorinated analogs to improve half-life (

) by preventing aromatic hydroxylation.

Safety & Handling
Hazard Class: Irritant (Skin/Eye/Respiratory).

Precursor Handling: 3-Fluoro-5-methylphenylacetic acid is stable but should be stored at 2-

8°C.

Reactivity: Avoid strong oxidizing agents. The carboxylic acid moiety can form acid chlorides

(with

) for further coupling (e.g., amide formation).

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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